1-(4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidin-1-yl)-2-(4-(isopropylthio)phenyl)ethanone

• IUPAC Name: 1-[4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidin-1-yl]-2-(4-propan-2-ylsulfanylphenyl)ethanone
• InChI: InChI=1S/C22H31N3OS/c1-16(2)27-21-7-5-19(6-8-21)14-22(26)24-11-9-20(10-12-24)15-25-18(4)13-17(3)23-25/h5-8,13,16,20H,9-12,14-15H2,1-4H3
• InChI Key: XVAJPCNSNHFNPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2CCN(CC2)C(=O)CC3=CC=C(C=C3)SC(C)C)C
• Molecular Formula: C22H31N3OS
• Molecular Weight: 385.6 g/mol

Description

1-(4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidin-1-yl)-2-(4-(isopropylthio)phenyl)ethanone is a useful research compound. Its molecular formula is C22H31N3OS and its molecular weight is 385.57. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Antimicrobial Applications

Compounds featuring pyrazole and piperidine structures have demonstrated significant biological activities. For instance, derivatives of pyrazolopyridine showed antiviral properties, particularly against HSV1 and HAV-MBB, highlighting the potential use of similar compounds in developing antiviral agents (Attaby et al., 2006). Furthermore, pyrazole derivatives have been synthesized and evaluated for their antimicrobial activity, exhibiting significant antibacterial properties against both Gram-positive and Gram-negative bacteria, as well as antifungal effects against Candida albicans and Aspergillus niger (Akula et al., 2019). These findings suggest that compounds with similar structures could be explored for their antimicrobial and antiviral capabilities.

Synthetic Utility in Heterocyclic Chemistry

The structural features of pyrazole and piperidine are often exploited in synthetic organic chemistry for the creation of heterocyclic compounds, which are core structures in many pharmaceutical agents. The synthesis and chemical characterization of diheteroaryl thienothiophene derivatives, involving reactions with enaminone derivatives to produce bis-pyrimidine, bis-pyrazole, and other heterocyclic compounds, illustrate the synthetic versatility of compounds with these functionalities (Mabkhot et al., 2011).